3-(4-propoxyphenyl)-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)propanamide

• IUPAC Name: 3-(4-propoxyphenyl)-N-[[1-(1,3-thiazol-2-yl)piperidin-3-yl]methyl]propanamide
• InChI: InChI=1S/C21H29N3O2S/c1-2-13-26-19-8-5-17(6-9-19)7-10-20(25)23-15-18-4-3-12-24(16-18)21-22-11-14-27-21/h5-6,8-9,11,14,18H,2-4,7,10,12-13,15-16H2,1H3,(H,23,25)
• InChI Key: RXWAKZFNKWGKST-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)CCC(=O)NCC2CCCN(C2)C3=NC=CS3
• Molecular Formula: C21H29N3O2S
• Molecular Weight: 387.5 g/mol
• CAS No.: 1795458-80-8

Description

3-(4-propoxyphenyl)-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)propanamide is a useful research compound. Its molecular formula is C21H29N3O2S and its molecular weight is 387.54. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Cytotoxic Activities

• The chemical structure of 3-(4-propoxyphenyl)-N-((1-(thiazol-2-yl)piperidin-3-yl)methyl)propanamide shares similarities with thiazole derivatives known for antimicrobial activities. For instance, some thiazole derivatives have shown significant antibacterial and anticandidal effects against various strains, as well as notable cytotoxic activities against human leukemia cells ((Dawbaa et al., 2021)).

Potential in Alzheimer’s Disease Treatment

• Compounds structurally related to this compound have been evaluated as potential drug candidates for Alzheimer’s disease. Derivatives containing similar structural components showed promising results in enzyme inhibition activity against acetylcholinesterase, a key enzyme in Alzheimer's pathology ((Rehman et al., 2018)).

Antiallergic Properties

• Similar N-[4-[4-(1H-indol-3-yl)piperidinoalkyl]-2-thiazolyl]alkanamide derivatives have been synthesized and tested for antiallergic properties. These compounds exhibited antianaphylactic activity and inhibited anti slow-reacting substances, suggesting potential use in allergy treatments ((Shigenaga et al., 1994)).

Anticancer Potential

• Piperidine-based thiazole derivatives, structurally akin to this compound, have shown significant anticancer activity. These compounds were evaluated for their efficacy against various cancer cell lines, revealing their potential as anticancer agents ((Rehman et al., 2018)).

Anticonvulsant and Antiulcer Activities

• Related compounds have demonstrated anticonvulsant and antiulcer activities, suggesting a possible application for this compound in treating epilepsy and gastric ulcers ((Kamiński et al., 2015); (Ueda et al., 1991)).

Antimicrobial Efficacy

• Piperidine derivatives, including those related to the compound , have shown potent antimicrobial activities against various pathogens, indicating potential use in treating infections ((Vinaya et al., 2009)).